molecular formula C17H23NO3S B590450 1H-Indole-2-propanoic acid, 3-[(1,1-dimethylethyl)thio]-5-methoxy-methyl ester CAS No. 136694-54-7

1H-Indole-2-propanoic acid, 3-[(1,1-dimethylethyl)thio]-5-methoxy-methyl ester

Cat. No.: B590450
CAS No.: 136694-54-7
M. Wt: 321.435
InChI Key: XVNTUJVMOALEIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Indole compounds are a class of organic compounds that contain an indole moiety. This moiety is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The specific compound you mentioned seems to have additional functional groups attached to the indole moiety, including a propanoic acid, a thioether, and a methoxy group .


Molecular Structure Analysis

The molecular structure of indole compounds is characterized by the indole moiety, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring . The compound you mentioned likely has a similar core structure, with additional functional groups attached.

Properties

CAS No.

136694-54-7

Molecular Formula

C17H23NO3S

Molecular Weight

321.435

IUPAC Name

methyl 3-(3-tert-butylsulfanyl-5-methoxy-1H-indol-2-yl)propanoate

InChI

InChI=1S/C17H23NO3S/c1-17(2,3)22-16-12-10-11(20-4)6-7-13(12)18-14(16)8-9-15(19)21-5/h6-7,10,18H,8-9H2,1-5H3

InChI Key

XVNTUJVMOALEIY-UHFFFAOYSA-N

SMILES

CC(C)(C)SC1=C(NC2=C1C=C(C=C2)OC)CCC(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.